2-cycloheptylethane-1-sulfonamide
Overview
Description
“2-cycloheptylethane-1-sulfonamide” is a compound that belongs to the class of sulfonamides . Sulfonamides are organosulfur compounds that consist of a sulfonyl group (O=S=O) connected to an amine group (-NH2) . They are typically crystalline due to the rigidity of the functional group . Sulfonamides have a wide range of pharmacological activities and are used in treating various conditions such as bacterial infections, Crohn’s disease, diabetes, and more .
Synthesis Analysis
Sulfonamides can be prepared in the laboratory in many ways. The classic approach entails the reaction of sulfonyl chlorides with an amine . Another approach involves the in situ preparation of sulfonyl chlorides from thiols by oxidation with N-chlorosuccinimide (NCS), tetrabutylammonium chloride, and water followed by reaction with amine or sodium azide in the same reaction vessel .
Chemical Reactions Analysis
Sulfonamides undergo a variety of acid-base reactions. The N-H bond can be deprotonated. The alkylsulfonamides can be deprotonated at carbon. Arylsulfonamides undergo ortho-lithiation . More specific reactions would depend on the other functional groups present in the “2-cycloheptylethane-1-sulfonamide” molecule .
Physical And Chemical Properties Analysis
The physical and chemical properties of “2-cycloheptylethane-1-sulfonamide” would depend on its exact molecular structure. Factors such as molecular weight, hydrophobicity, hydrogen bonding, and charge distribution would all play a role . These properties would need to be determined through experimental methods such as solubility tests, melting point determination, and spectroscopic analyses .
Mechanism of Action
Safety and Hazards
The safety and hazards of “2-cycloheptylethane-1-sulfonamide” would depend on its exact molecular structure and would need to be determined through toxicological studies. In general, sulfonamides can cause various side effects including diseases of the digestive and respiratory tracts . They may also cause allergic reactions .
Future Directions
The future directions of research on “2-cycloheptylethane-1-sulfonamide” would likely involve further studies on its synthesis, properties, and potential applications. Given the wide range of activities exhibited by sulfonamides, it could be of interest in various fields such as medicinal chemistry, drug discovery, and materials science .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-cycloheptylethane-1-sulfonamide can be achieved through a two-step process. The first step involves the synthesis of 2-cycloheptylethane-1-sulfonyl chloride, which is then reacted with ammonia to form the final product.", "Starting Materials": [ "Cycloheptene", "Ethylsulfonyl chloride", "Ammonia solution" ], "Reaction": [ "Step 1: Cycloheptene is reacted with ethylsulfonyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride to form 2-cycloheptylethane-1-sulfonyl chloride.", "Step 2: 2-cycloheptylethane-1-sulfonyl chloride is then reacted with ammonia solution to form 2-cycloheptylethane-1-sulfonamide." ] } | |
CAS RN |
1594554-92-3 |
Molecular Formula |
C9H19NO2S |
Molecular Weight |
205.3 |
Purity |
95 |
Origin of Product |
United States |
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